Cas no 21561-68-2 (2-benzoyl-1,3-diphenylpropane-1,3-dione;copper)

• Product Name: 2-benzoyl-1,3-diphenylpropane-1,3-dione;copper
• CAS No: 21561-68-2
• MF: C₄₄H₃₂CuO₆
• MW: 720.267293930054
• CID: 1402417
• PubChem ID: 413870
• Update Time: 2025-04-20

2-benzoyl-1,3-diphenylpropane-1,3-dione;copper Chemical and Physical Properties

Names and Identifiers

• NSC52990
• NSC-52990
• 2-benzoyl-1,3-diphenylpropane-1,3-dione,copper
• 2-benzoyl-1,3-diphenylpropane-1,3-dione
• copper
• Copper,3-diphenyl-1,3-propanedionato-O,O')-,
• 21561-68-2
• 2-benzoyl-1,3-diphenylpropane-1,3-dione;copper

• Inchi： 1S/2C22H16O3.Cu/c2*23-20(16-10-4-1-5-11-16)19(21(24)17-12-6-2-7-13-17)22(25)18-14-8-3-9-15-18;/h2*1-15,19H;
• InChI Key： AFQGCXYFAVRRNY-UHFFFAOYSA-N
• SMILES： [Cu].O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O.O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 719.14956
• Monoisotopic Mass: 719.149486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 8
• Complexity: 992
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.42
• LogP: 8.50010